Cas no 952651-40-0 (quinoline-4-sulfonyl chloride)

Quinoline-4-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the sulfonyl group into target molecules. The quinoline backbone enhances stability and offers potential for further functionalization. This compound is particularly valuable in the preparation of sulfonamides, which are critical in medicinal chemistry and agrochemical applications. It exhibits good solubility in common organic solvents, facilitating reaction handling. Careful storage under anhydrous conditions is recommended due to its moisture sensitivity. The product is typically characterized by HPLC or NMR to ensure purity for demanding synthetic applications.

quinoline-4-sulfonyl chloride structure

Product Name:quinoline-4-sulfonyl chloride

CAS No:952651-40-0

MF:C₉H₆ClNO₂S

MW:227.667439937592

MDL:MFCD16093721

CID:5235815

PubChem ID:20440868

Update Time:2026-03-08

quinoline-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Quinolinesulfonyl chloride
- Quinoline-4-sulfonyl chloride
- quinoline-4-sulfonyl chloride
- MDL： MFCD16093721
- Inchi： 1S/C9H6ClNO2S/c10-14(12,13)9-5-6-11-8-4-2-1-3-7(8)9/h1-6H
- InChI Key： IXNGVZUFSMKRIO-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2)C(S(Cl)(=O)=O)=CC=1

Computed Properties

Exact Mass: 226.9807773g/mol
Monoisotopic Mass: 226.9807773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 55.4Å²

quinoline-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-146683-0.05g	quinoline-4-sulfonyl chloride	952651-40-0		0.05g	$1008.0	2023-02-15
Enamine	EN300-146683-0.1g	quinoline-4-sulfonyl chloride	952651-40-0		0.1g	$1056.0	2023-02-15
Enamine	EN300-146683-0.25g	quinoline-4-sulfonyl chloride	952651-40-0		0.25g	$1104.0	2023-02-15
Enamine	EN300-146683-0.5g	quinoline-4-sulfonyl chloride	952651-40-0		0.5g	$1152.0	2023-02-15
Enamine	EN300-146683-1.0g	quinoline-4-sulfonyl chloride	952651-40-0		1g	$0.0	2023-06-06
Enamine	EN300-146683-2.5g	quinoline-4-sulfonyl chloride	952651-40-0		2.5g	$2351.0	2023-02-15
Enamine	EN300-146683-5.0g	quinoline-4-sulfonyl chloride	952651-40-0		5.0g	$3479.0	2023-02-15
Enamine	EN300-146683-10.0g	quinoline-4-sulfonyl chloride	952651-40-0		10.0g	$5159.0	2023-02-15
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0464-1g	Quinoline-4-sulfonyl chloride	952651-40-0	97%	1g	¥12224.03	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	80R0464-5g	Quinoline-4-sulfonyl chloride	952651-40-0	97%	5g	¥43702.21	2025-04-11